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Compound of Interest

Compound Name: Levomoramide

Cat. No.: B1675162

Essential guidelines for the safe and compliant disposal of Levomoramide, ensuring the
protection of laboratory personnel and the environment.

Levomoramide, the inactive isomer of the potent opioid analgesic dextromoramide, is
classified as a Schedule | narcotic under the United Nations Single Convention on Narcotic
Drugs.[1] Despite its virtual lack of analgesic activity, its classification as a controlled substance
necessitates stringent disposal protocols to prevent diversion and environmental
contamination.[1] Adherence to these procedures is paramount for any research, scientific, or
drug development professional handling this compound.

Priority Disposal Methods

The primary and most recommended methods for the disposal of unused or expired opioids,
including Levomoramide, are through designated take-back programs. These programs
ensure that controlled substances are handled and destroyed in a secure and environmentally
responsible manner.

o Drug Take-Back Programs: The most secure and environmentally sound option is to utilize
official drug take-back locations.[2][3] These are often located at pharmacies or police
stations and may offer on-site drop-off boxes, mail-back programs, or in-home disposal
products.[2][4] The U.S. Drug Enforcement Administration (DEA) provides a collection site
locator to find authorized locations.[4][5]
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e Licensed Waste Handlers: For laboratory settings, contracting with a licensed hazardous or
pharmaceutical waste handler is a standard and compliant practice. These services are
equipped to manage and dispose of controlled substances in accordance with federal and
local regulations.

Alternative Disposal in the Absence of Take-Back
Programs

In the rare event that a take-back program is not accessible, the following procedures should
be implemented. It is crucial to consult local and institutional regulations, as some jurisdictions
may have specific prohibitions against certain disposal methods.[6]

Household Trash Disposal (if permitted):

This method aims to render the Levomoramide non-retrievable and less appealing to prevent
accidental ingestion or misuse.

Do Not Crush: Leave the solid form of the chemical intact.[2]

e Mix with an Unappealing Substance: Combine the Levomoramide with an undesirable
material such as used coffee grounds, dirt, or cat litter.[2][5][7] This step makes the
substance less recognizable and discourages diversion.

o Seal Securely: Place the mixture in a sealed plastic bag or other container to prevent
leakage.[2][5][7]

» Dispose of in Trash: Discard the sealed container in a standard trash receptacle.[2][7]

 Remove Personal Information: Before disposing of the original container, ensure all
identifying labels are scratched out or removed to protect sensitive information.[2][5]

Flushing:

Flushing of any pharmaceutical waste is generally discouraged due to environmental concerns.
[6] The U.S. Food and Drug Administration (FDA) maintains a specific "flush list" of medications
that are considered potent enough to be dangerous with a single accidental exposure, and
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therefore recommends flushing if no take-back options are available.[2] Levomoramide is not
explicitly on this list. Therefore, flushing is not recommended as a primary disposal method.

Chemical and Physical Properties of Levomoramide

A summary of the key identifiers for Levomoramide is provided below to assist in proper
material identification and documentation.

Property Value
3R)-3-methyl-4-morpholin-4-yl-2,2-diphenyl-1-

UPAC Name ;yrr)olidin-l-;-butan-i-one[l]y -

CAS Number 5666-11-5[1][8]

Molecular Formula C25H32N202[1][8][9]

Molar Mass 392.543 g-mol~1[1]

Legal Status UN Narcotic Schedule I, US Schedule I[1]

Experimental Protocols

Specific experimental protocols for the disposal of Levomoramide are not detailed in publicly
available literature. The standard procedure would follow the general guidelines for opioid and
controlled substance disposal as outlined by regulatory bodies such as the DEA and FDA, and
in accordance with institutional and local environmental, health, and safety (EHS) protocols.
The chemical properties of Levomoramide do not suggest any unique reactivity that would
necessitate a specialized chemical neutralization protocol prior to disposal by the methods
described above.

Levomoramide Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
Levomoramide.
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Caption: Decision workflow for the proper disposal of Levomoramide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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